Cas no 2098003-34-8 (2-Chloro-1-(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-Chloro-1-(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)ethan-1-one
• CAS No: 2098003-34-8
• MF: C₉H₁₄ClF₂NO₂
• MW: 241.66276884079
• CID: 5727202
• PubChem ID: 121204135
• Update Time: 2025-05-26

2-Chloro-1-(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)ethan-1-one
• AKOS026712424
• 2-chloro-1-[2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl]ethanone
• F1907-8081
• 2098003-34-8
• Ethanone, 2-chloro-1-[2-(ethoxymethyl)-4,4-difluoro-1-pyrrolidinyl]-
• 2-Chloro-1-(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C9H14ClF2NO2/c1-2-15-5-7-3-9(11,12)6-13(7)8(14)4-10/h7H,2-6H2,1H3
• InChI Key： DDPRUPQEHPFWTC-UHFFFAOYSA-N
• SMILES： ClCC(N1CC(CC1COCC)(F)F)=O

Computed Properties

• Exact Mass: 241.0681127g/mol
• Monoisotopic Mass: 241.0681127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 308.6±42.0 °C(Predicted)
• pka: -6.31±0.60(Predicted)

Additional information on 2-Chloro-1-(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)ethan-1-one

Research Briefing on 2-Chloro-1-(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)ethan-1-one (CAS: 2098003-34-8)

In recent years, the compound 2-Chloro-1-(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)ethan-1-one (CAS: 2098003-34-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and difluorinated structure, has shown promising potential in various therapeutic applications. The presence of the ethoxymethyl and chloroacetyl groups further enhances its reactivity, making it a valuable intermediate in the synthesis of bioactive compounds. This briefing aims to provide an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of 2-Chloro-1-(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)ethan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. The compound's structural features, including the difluoropyrrolidine ring, have been identified as critical for its interaction with biological targets, particularly in the context of enzyme inhibition. Recent publications highlight its role as a key intermediate in the development of protease inhibitors and other small-molecule therapeutics.

Biological evaluations of 2-Chloro-1-(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)ethan-1-one have revealed its potential as a modulator of various signaling pathways. In vitro studies demonstrate its ability to inhibit specific kinases and proteases, suggesting applications in oncology and inflammatory diseases. Additionally, its pharmacokinetic properties, such as metabolic stability and membrane permeability, have been investigated to assess its suitability as a drug candidate. These studies underscore the compound's versatility and its potential to serve as a scaffold for further medicinal chemistry optimization.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the compound's mechanism of action. Molecular docking and dynamics simulations have provided insights into its binding modes with target proteins, facilitating the design of derivatives with enhanced potency and selectivity. Collaborative efforts between academia and industry have accelerated the translation of these findings into preclinical development, with several derivatives currently undergoing evaluation in animal models.

In conclusion, 2-Chloro-1-(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)ethan-1-one represents a promising candidate for further exploration in drug discovery. Its unique chemical structure and demonstrated biological activity make it a valuable tool for researchers aiming to develop novel therapeutics. Future studies should focus on optimizing its pharmacological profile and exploring its potential in combination therapies. This briefing underscores the importance of continued investment in research and development to unlock the full potential of this compound in addressing unmet medical needs.